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Compound of Interest

Compound Name: 3-Methoxypropyl isothiocyanate

Cat. No.: B101897

For researchers, scientists, and professionals engaged in drug development, a thorough
understanding of the physicochemical properties of active compounds is paramount. This
technical guide provides an in-depth overview of the core physical characteristics of 3-
Methoxypropyl isothiocyanate (CAS No. 17702-11-3), a compound of interest in various
chemical and pharmaceutical research domains. All quantitative data is presented in a
structured format for clarity and ease of comparison.

Core Physical Properties

The physical properties of 3-Methoxypropyl isothiocyanate are fundamental to its handling,
formulation, and behavior in biological systems. The following table summarizes key
experimentally determined and calculated physical data for this compound.
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Property Value Source
Molecular Formula CsHoaNOS NIST[1], Cheméo[2]
Molecular Weight 131.20 g/mol Cheméo[2]
131.196 g/mol NIST[1]
131.198 g/mol Sigma-Aldrich[3]
Boiling Point 482.17 K (209.02 °C) Cheméo (Calculated)[2]
Water Solubility log10WS =-0.94 Cheméo (Calculated)[2]
Octanol/Water Partition
o logPoct/wat = 1.126 Cheméo (Calculated)[2]

Coefficient
Vaporization Enthalpy i

39.57 kd/mol Cheméo (Calculated)[2]
(AvapH®)
Enthalpy of Formation i

5.32 kd/mol Cheméo (Calculated)[2]
(AfH°gas)
Critical Temperature (Tc) 697.94 K Cheméo (Calculated)[2]
Critical Pressure (Pc) 3488.88 kPa Cheméo (Calculated)[2]
McGowan's Characteristic

104.910 ml/mol Cheméo (Calculated)[2]

Volume (McVol)

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 3-
Methoxypropyl isothiocyanate are not readily available in the public domain. However,
standard methodologies for determining these key parameters are well-established in the field
of physical chemistry.

General Workflow for Physical Property Determination

The following diagram illustrates a generalized workflow for the experimental determination of
key physical properties of a liquid compound such as 3-Methoxypropyl isothiocyanate.
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Sample Preparation & Purity Analysis
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A generalized workflow for determining physical properties.
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Logical Relationship of Key Physical Properties

The physical properties of a compound are often interrelated. Understanding these
relationships can provide deeper insights into the substance's behavior. The following diagram
illustrates the logical connections between some of the core physical properties of 3-
Methoxypropyl isothiocyanate.
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Interrelationships of key physical properties.

This technical guide serves as a foundational resource for professionals working with 3-
Methoxypropyl isothiocyanate. The provided data and conceptual frameworks are intended
to support further research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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